Cas no 81495-76-3 (2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI))

• Product Name: 2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI)
• CAS No: 81495-76-3
• MF: C₆H₁₄O₆S₂
• MW: 246.301760196686
• MDL: MFCD09265156
• CID: 708102
• Update Time: 2024-02-04

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI)
• (2R,3R)-BUTANEDIOL BIS(METHANESULFONATE), 97%
• (2R,3R)-Butanediol dimesylate
• Butane-1,1-diyl dimethanesulfonate
• 2,3-Butanediol, 2,3-dimethanesulfonate, (2R,3R)-

• MDL： MFCD09265156
• Inchi： 1S/C6H14O6S2/c1-5(11-13(3,7)8)6(2)12-14(4,9)10/h5-6H,1-4H3/t5-,6-/m1/s1
• InChI Key： WRAXODRAAIYKAW-PHDIDXHHSA-N
• SMILES： C[C@@H](OS(C)(=O)=O)[C@H](OS(C)(=O)=O)C

Computed Properties

• Exact Mass: 246.02300
• Monoisotopic Mass: 246.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Melting Point: 121-125 °C
• Boiling Point: 435.5±28.0 °C(Predicted)
• PSA: 103.50000
• LogP: 2.22660

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22